Cas no 127266-93-7 (4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)-)

• Product Name: 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)-
• CAS No: 127266-93-7
• MF: C₃₃H₃₂N₄O₃
• MW: 532.632187843323
• CID: 217543
• PubChem ID: 182843
• Update Time: 2025-04-19

4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)-
• LogP
• 132(S)-hydroxychlorophyllone a
• 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-etheny
• 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno[1,8-bc][1,5]diazacyclooctadecine-17,18(17aH,19H)-dione,6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-,(17aS,21S,22S)
• Chlorophyllone a
• 127266-93-7
• 4,7-Imino-2,21-methano-14,16-metheno-9,12-nitrilo-15H-azuleno(1,8-bc)(1,5)diazacyclooctadecine-17,18(17aH,19H)-dione, 6-ethenyl-11-ethyl-20,21-dihydro-17a-hydroxy-5,10,22,23-tetramethyl-, (17aS-(17aR*,21R*,22R*))-

• Inchi： 1S/C33H32N4O3/c1-7-18-14(3)21-11-23-16(5)20-9-10-27(38)33(40)29(30(20)36-23)31-28(32(33)39)17(6)24(37-31)13-26-19(8-2)15(4)22(35-26)12-25(18)34-21/h7,11-13,16,20,36,39-40H,1,8-10H2,2-6H3/b23-11-,25-12-,26-13-
• InChI Key： BSUBVJVWWWPFAA-WFNDPWHFSA-N
• SMILES： OC12C(=C3C(C)=C4C=C5C(CC)=C(C)C(C=C6C(C=C)=C(C)C(C=C7C(C)C(CCC1=O)C(=C2C3=N4)N7)=N6)=N5)O |t:7,15,23|

Computed Properties

• Exact Mass: 530.232
• Monoisotopic Mass: 532.247441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 2
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 1.6

Experimental Properties

• Density: 1.38
• Boiling Point: 1006.4°Cat760mmHg
• Flash Point: 562.4°C
• Refractive Index: 1.693
• PSA: 105.93